Cas no 1782530-62-4 (methyl 1,4-oxazepane-7-carboxylate)

• Product Name: methyl 1,4-oxazepane-7-carboxylate
• CAS No: 1782530-62-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5304286
• Update Time: 2026-03-10

methyl 1,4-oxazepane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-7-carboxylic acid, hexahydro-, methyl ester
• methyl 1,4-oxazepane-7-carboxylate

• Inchi： 1S/C7H13NO3/c1-10-7(9)6-2-3-8-4-5-11-6/h6,8H,2-5H2,1H3
• InChI Key： LYGKFJYDSSLHMS-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)CCNCC1

Additional information on methyl 1,4-oxazepane-7-carboxylate

Methyl 1,4-oxazepane-7-carboxylate (CAS No. 1782530-62-4): An Overview of Its Structure, Properties, and Applications

Methyl 1,4-oxazepane-7-carboxylate (CAS No. 1782530-62-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its seven-membered heterocyclic ring containing an oxygen atom and a nitrogen atom, with a carboxylate group attached to the ring and an ester moiety at the methyl position.

The chemical structure of methyl 1,4-oxazepane-7-carboxylate is particularly interesting due to its combination of aromatic and aliphatic functionalities. The seven-membered oxazepane ring provides a unique scaffold that can be functionalized in various ways to tailor the compound's properties for specific applications. The presence of the carboxylate group and the ester moiety adds versatility to the molecule, allowing it to participate in a wide range of chemical reactions and interactions.

In terms of physical properties, methyl 1,4-oxazepane-7-carboxylate is typically a solid at room temperature with a well-defined melting point. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it easy to handle and process in laboratory settings. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in different applications.

One of the key areas where methyl 1,4-oxazepane-7-carboxylate has shown promise is in pharmaceutical research. Recent studies have explored its potential as a lead compound for the development of new drugs targeting various diseases. For instance, researchers have investigated its ability to modulate specific biological pathways involved in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's unique structure allows it to interact with key enzymes and receptors, potentially leading to therapeutic benefits.

In addition to its pharmaceutical applications, methyl 1,4-oxazepane-7-carboxylate has also been studied for its potential use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. These complexes can be used in the development of new catalysts for industrial processes or as building blocks for advanced materials with tailored properties.

The synthesis of methyl 1,4-oxazepane-7-carboxylate has been optimized through various methods, including ring-closing metathesis (RCM) and other catalytic processes. These synthetic routes have been designed to improve yield and purity while minimizing environmental impact. The availability of efficient synthesis methods has facilitated the large-scale production of the compound for both research and commercial purposes.

Safety considerations are an important aspect of working with any chemical compound. While methyl 1,4-oxazepane-7-carboxylate is generally considered safe under normal laboratory conditions, proper handling procedures should always be followed to ensure the safety of researchers and laboratory personnel. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas.

In conclusion, methyl 1,4-oxazepane-7-carboxylate (CAS No. 1782530-62-4) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.